Cas no 1261452-78-1 (4-Cyano-2-methoxythiazole)

• Product Name: 4-Cyano-2-methoxythiazole
• CAS No: 1261452-78-1
• MF: C₅H₄N₂OS
• MW: 140.163059234619
• CID: 4820658
• Update Time: 2025-11-01

4-Cyano-2-methoxythiazole Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methoxythiazole

• Inchi： 1S/C5H4N2OS/c1-8-5-7-4(2-6)3-9-5/h3H,1H3
• InChI Key： XMNPIXRUVRBCDI-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)N=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 141
• XLogP3: 1.3
• Topological Polar Surface Area: 74.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-Cyano-2-methoxythiazole

Recent Advances in the Study of 4-Cyano-2-methoxythiazole (CAS: 1261452-78-1) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Cyano-2-methoxythiazole (CAS: 1261452-78-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its cyano and methoxy functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This research brief aims to summarize the latest findings related to 4-Cyano-2-methoxythiazole and its derivatives, highlighting their mechanistic insights and therapeutic potential.

One of the most notable advancements in the study of 4-Cyano-2-methoxythiazole is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of 4-Cyano-2-methoxythiazole exhibit potent inhibitory activity against specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a novel series of thiazole-based inhibitors, where 4-Cyano-2-methoxythiazole served as a core scaffold. These inhibitors showed promising efficacy in preclinical models of breast cancer and glioblastoma, with improved selectivity and reduced off-target effects compared to existing therapies.

In addition to its applications in oncology, 4-Cyano-2-methoxythiazole has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for combating antibiotic-resistant pathogens. Researchers synthesized a library of 4-Cyano-2-methoxythiazole derivatives and evaluated their activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Several derivatives exhibited minimal inhibitory concentrations (MICs) in the low micromolar range, suggesting their potential as lead compounds for further optimization.

Another area of interest is the anti-inflammatory potential of 4-Cyano-2-methoxythiazole derivatives. A 2022 study in the European Journal of Medicinal Chemistry explored the compound's ability to modulate inflammatory pathways, particularly those involving NF-κB and COX-2. The researchers designed and synthesized a series of analogs, which were then tested in vitro and in vivo for their anti-inflammatory effects. One derivative, in particular, demonstrated significant reduction in pro-inflammatory cytokine production and showed efficacy in a murine model of rheumatoid arthritis, paving the way for further clinical development.

The synthetic versatility of 4-Cyano-2-methoxythiazole has also been a focal point of recent research. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have enabled the efficient preparation of diverse derivatives. These innovations have not only expanded the chemical space for drug discovery but also improved the scalability and cost-effectiveness of producing 4-Cyano-2-methoxythiazole-based compounds. A 2023 review in Chemical Reviews summarized these developments, emphasizing the compound's role as a privileged scaffold in medicinal chemistry.

In conclusion, 4-Cyano-2-methoxythiazole (CAS: 1261452-78-1) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its applications span across multiple therapeutic areas, including oncology, antimicrobial therapy, and inflammation. Recent studies have underscored its potential as a versatile scaffold for drug discovery, with promising preclinical results that warrant further investigation. As synthetic methodologies advance and our understanding of its mechanistic roles deepens, 4-Cyano-2-methoxythiazole is poised to play an increasingly important role in the development of next-generation therapeutics.